Cas no 10539-14-7 (2-Amino-4,6-dibromophenol)

• Product Name: 2-Amino-4,6-dibromophenol
• CAS No: 10539-14-7
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD25954941
• CID: 185501
• PubChem ID: 351863
• Update Time: 2025-05-21

2-Amino-4,6-dibromophenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dibromophenol
• 2-amino-4,6-dibromo-phenol
• Phenol,2-amino-4,6-dibromo-
• 2-Amino-4,6-dibrom-phenol
• 4,6-Dibrom-2-aminophenol
• AC1L6Z82
• AE-562
• CTK8G5042
• NSC523901
• SureCN7724850
• 6-Amino-2,4-dibromophenol
• NSC 523901
• Phenol, 2-amino-4,6-dibromo-
• EN300-207655
• SCHEMBL7724850
• AKOS022186686
• NSC-523901
• FT-0743115
• 8YX
• 2-azanyl-4,6-bis(bromanyl)phenol
• MFCD25954941
• AE-562/43458211
• 10539-14-7
• E83645
• 6-amino-2,4-di-bromophenol
• DTXSID70326082
• Z1675025677
• CS-0311486
• 2-Amino-4,6-dibromophenol, 97%
• UFWSOGOVXJBJDP-UHFFFAOYSA-N
• SY365092
• DA-15934
• 2-amino 4,6-dibromo phenol

• MDL： MFCD25954941
• Inchi： 1S/C6H5Br2NO/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H,9H2
• InChI Key： UFWSOGOVXJBJDP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)N)Br

Computed Properties

• Exact Mass: 264.87375
• Monoisotopic Mass: 264.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 88-95 °C
• PSA: 46.25
• LogP: 3.08060

2-Amino-4,6-dibromophenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42
• Safety Instruction： 22-26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-Amino-4,6-dibromophenol

2-Amino-4,6-Dibromophenol: A Comprehensive Overview

2-Amino-4,6-dibromophenol, also known by its CAS number 10539-14-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and two bromine atoms attached to a phenol ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The molecular formula of 2-amino-4,6-dibromophenol is C₆H₃Br₂NO₂H, with a molecular weight of approximately 288.88 g/mol. Its structure consists of a benzene ring with hydroxyl (-OH), amino (-NH₂), and two bromine atoms at the 4 and 6 positions. This arrangement not only enhances the compound's reactivity but also contributes to its stability under certain conditions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable applications of 2-amino-4,6-dibromophenol is in the synthesis of advanced materials. Researchers have explored its use as a precursor for creating high-performance polymers and composites. For instance, a study published in 2023 demonstrated that this compound can be utilized to synthesize novel polymeric materials with enhanced thermal stability and mechanical strength. These materials hold promise for use in aerospace and automotive industries, where durability under extreme conditions is critical.

In addition to its role in materials science, 2-amino-4,6-dibromophenol has shown potential in the field of drug discovery. Its unique functional groups make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on modifying the compound to improve its bioavailability and efficacy as a therapeutic agent. For example, scientists have explored its derivatives as potential candidates for treating neurodegenerative diseases due to their ability to interact with key cellular pathways.

The synthesis of 2-amino-4,6-dibromophenol involves a multi-step process that typically begins with bromination of an aromatic ring followed by amino group introduction. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium catalysts has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet growing industrial demands.

From an environmental perspective, understanding the fate and transport of 2-amino-4,6-dibromophenol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, though its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on minimizing the environmental footprint of such compounds through improved waste management practices and green chemistry approaches.

In conclusion, 2-amino-4,6-dibromophenol (CAS No. 10539-14-7) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across materials science, pharmacology, and environmental studies highlight its significance as a versatile building block for innovative solutions. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an even more prominent role in shaping future advancements across various scientific disciplines.